Cas no 1002158-55-5 (1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl-)
1002158-55-5 structure
Product Name:1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl-
CAS No:1002158-55-5
MF:C22H26ClFN8O
MW:472.946245670319
CID:833112
Update Time:2026-04-29
1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl-
- N<sup>4</sup>-(4-{[(2-Chloro-5-fluoro-4-pyrimidinyl)amino]methyl}benzyl)-N<sup>2</sup>-[2-(4-morpholinyl)ethyl]-2,4-pyrimidinediamine
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- Inchi: InChI=1S/C22H26ClFN8O/c23-21-29-15-18(24)20(31-21)28-14-17-3-1-16(2-4-17)13-27-19-5-6-25-22(30-19)26-7-8-32-9-11-33-12-10-32/h1-6,15H,7-14H2,(H,28,29,31)(H2,25,26,27,30)
- InChI Key: GYIWMFHGPQGUIL-UHFFFAOYSA-N
- SMILES: C1=C(C=CC(=C1)CN=C2C(=CN=C(Cl)N2)F)CN=C3C=CN=C(NCCN4CCOCC4)N3
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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